Cas no 10493-24-0 (Carbamic acid,N-(6-methoxy-1H-benzimidazol-2-yl)-, methyl ester)

• Product Name: Carbamic acid,N-(6-methoxy-1H-benzimidazol-2-yl)-, methyl ester
• CAS No: 10493-24-0
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 171825
• PubChem ID: 165882
• Update Time: 2025-04-19

Carbamic acid,N-(6-methoxy-1H-benzimidazol-2-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(6-methoxy-1H-benzimidazol-2-yl)-, methyl ester
• Carbamicacid, (5-methoxy-1H-benzimidazol-2-yl)-, methyl ester (9CI)
• D2,N-Benzimidazolinecarbamic acid,5-methoxy-, methyl ester (7CI,8CI)
• Methyl(5-methoxy-2-benzimidazolyl)carbamate
• Oprea1_271757
• Methyl hydrogen (6-methoxy-1H-benzimidazol-2-yl)carbonimidate
• HMS1698J10
• DTXSID10909272
• 10493-24-0
• Carbamic acid, 5-(methoxy-1H-benzimidazole-2-yl)-, methyl ester
• Methyl 5-(methoxy-1H-benzimidazole-2-yl)carbamate

• Inchi： 1S/C10H11N3O3/c1-15-6-3-4-7-8(5-6)12-9(11-7)13-10(14)16-2/h3-5H,1-2H3,(H2,11,12,13,14)
• InChI Key： FMXXOLSFGZXVMC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)NC(NC(=O)OC)=N2

Computed Properties

• Exact Mass: 221.08013
• Monoisotopic Mass: 221.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.395
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.671
• PSA: 76.24